Cas no 1807259-28-4 (Ethyl 3-cyano-5-ethyl-2-methylbenzoate)

• Product Name: Ethyl 3-cyano-5-ethyl-2-methylbenzoate
• CAS No: 1807259-28-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5010101
• Update Time: 2025-07-02

Ethyl 3-cyano-5-ethyl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-ethyl-2-methylbenzoate

• Inchi： 1S/C13H15NO2/c1-4-10-6-11(8-14)9(3)12(7-10)13(15)16-5-2/h6-7H,4-5H2,1-3H3
• InChI Key： WAASVXVOKRVHNJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C=C(C#N)C=1C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-cyano-5-ethyl-2-methylbenzoate

Comprehensive Overview of Ethyl 3-cyano-5-ethyl-2-methylbenzoate (CAS No. 1807259-28-4)

Ethyl 3-cyano-5-ethyl-2-methylbenzoate, with the CAS number 1807259-28-4, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative, characterized by its cyano and ethyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and functional materials.

The molecular structure of Ethyl 3-cyano-5-ethyl-2-methylbenzoate features a benzoate core substituted with a cyano group at the 3-position, an ethyl group at the 5-position, and a methyl group at the 2-position. This arrangement imparts distinct electronic and steric effects, which are critical for its reactivity and interaction with other molecules. The compound's CAS registry number 1807259-28-4 ensures its unambiguous identification in chemical databases and regulatory documents, facilitating its use in global supply chains.

In recent years, the demand for high-purity intermediates like Ethyl 3-cyano-5-ethyl-2-methylbenzoate has surged, driven by advancements in drug discovery and green chemistry. Its versatility as a building block for heterocyclic compounds has made it a focal point in academic and industrial research. For instance, it serves as a precursor in the synthesis of pharmaceutical agents targeting metabolic disorders and inflammatory diseases, aligning with the growing emphasis on precision medicine.

From an environmental perspective, the compound's potential role in sustainable synthesis is noteworthy. Researchers are investigating its use in catalyzed reactions that minimize waste and energy consumption, addressing the global push for eco-friendly manufacturing. This aligns with the increasing consumer and regulatory focus on green chemistry principles, making Ethyl 3-cyano-5-ethyl-2-methylbenzoate a relevant topic in discussions about sustainable industrial practices.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize Ethyl 3-cyano-5-ethyl-2-methylbenzoate, ensuring its quality and consistency for research and production. The compound's stability under various conditions also makes it suitable for long-term storage and global distribution, further enhancing its commercial viability.

In summary, Ethyl 3-cyano-5-ethyl-2-methylbenzoate (CAS 1807259-28-4) represents a critical intermediate in modern chemistry, with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile continue to inspire innovation, positioning it as a compound of interest for future scientific and industrial breakthroughs.